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Compound of Interest

Compound Name: MES hydrate

Cat. No.: B3418628

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling MES hydrate (2-(N-morpholino)ethanesulfonic acid hydrate), a
commonly used buffer in biological and biochemical research.[1][2][3][4] Adherence to these
procedures will minimize risks and ensure safe operational conduct and disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

MES hydrate is classified as a substance that can cause skin and serious eye irritation, as well
as respiratory irritation.[5][6] It is also harmful if swallowed.[5] Therefore, the use of appropriate
personal protective equipment is mandatory to prevent exposure.

Summary of Required Personal Protective Equipment
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PPE Category Specification Standard Compliance
Safety glasses with side OSHA 29 CFR 1910.133 or

Eye Protection shields or chemical safety European Standard EN166.[5]
goggles. [7]

) Appropriate protective gloves
Hand Protection o European Standard EN 374.[8]
(e.g., Nitrile rubber).

Lab coat or other appropriate o
) ] ) Long-sleeved clothing is
Skin and Body protective clothing to prevent
] recommended.[5][8]
skin exposure.

A respiratory protection
Type N95 (US) or Type P1 (EN  program that meets OSHA's

Resnirat 143) dust masks are 29 CFR 1910.134 and ANSI
espirator
P Y recommended where dust is Z88.2 requirements or
generated. European Standard EN 149

must be followed.[5]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to maintaining the integrity of MES hydrate and
ensuring the safety of laboratory personnel.

Operational Plan: Step-by-Step Handling Procedure

» Ventilation: Always handle MES hydrate in a well-ventilated area.[5][9][10] The use of a local
exhaust ventilation system is preferred to control emissions at the source.[5]

e Avoid Dust Formation: Minimize the generation and accumulation of dust.[9] If dust is
formed, use appropriate respiratory protection.

o Personal Hygiene: Wash hands thoroughly after handling the substance.[8][9] Do not eat,
drink, or smoke in the handling area.[8][10]

o Container Management: Keep the container tightly closed when not in use.[5][8][9] Store in a
cool, dry, and well-ventilated place away from incompatible materials such as strong
oxidizing agents.[7][8][9]
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e Spill Management: In case of a spill, clean it up in a manner that does not disperse dust into
the air.[5] Moisten the spilled material with water to reduce airborne dust.[5] Use non-
sparking tools and place the spilled material in a closed container for disposal.[5]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of accidental exposure.

First Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i )

upper and lower eyelids.[5][9] Seek medical

attention if irritation develops.[5]

Wash the affected skin with soap and plenty of
i water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[5][9] Get

medical aid if irritation develops or persists.[5][9]

If the victim is conscious, rinse their mouth with

water.[5] Never give anything by mouth to an

Ingestion . ]
unconscious person.[5][9] Seek medical
attention.[5]

Remove the person to fresh air.[5][9] If breathing
) is difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration.[9] Seek medical attention.

[5]19]

Disposal Plan

Dispose of MES hydrate and its container in accordance with all applicable federal, state, and
local regulations.[5] Do not allow the chemical to enter drains.[5] Offer surplus and non-
recyclable solutions to a licensed disposal company.[11]
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Visual Guidance for Safe Handling

To further clarify the procedural steps for safely handling MES hydrate, the following diagrams
provide a visual workflow for general handling and PPE selection.
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MES Hydrate Handling Workflow

Preparation

Assess Risks & Review SDS

l

Select Appropriate PPE

Ensure Proper Ventilation

Handling

Weigh & Handle MES Hydrate
(Minimize Dust)

:

Avoid Contact with Skin, Eyes, & Clothing

:

No Eating, Drinking, or Smoking

Post-Handling

Tightly Close Container

:

Clean Work Area

:

Wash Hands Thoroughly

Dispose of Waste Properly
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Caption: A workflow diagram outlining the key steps for the safe handling of MES hydrate from
preparation to post-handling procedures.

PPE Selection Decision Tree for MES Hydrate

Handling MES Hydrate?

Required PPE:
- Safety Goggles
- Protective Gloves
- Lab Coat

Is Dust Generation Likely?

Additional PPE: Standard PPE Required:
- N95/P1 Dust Mask - Goggles, Gloves, Coat

Full PPE Required:
- Goggles, Gloves, Coat
- Respiratory Protection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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